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Introduction

Disperse Blue 60 (C.I. 61104) is a synthetic anthraquinone dye known for its vibrant greenish-
blue hue.[1] Primarily utilized in the textile industry for dyeing polyester and other synthetic
fibers, its molecular structure and chromophoric properties also make it a subject of interest for
scientific research, including potential applications in other fields.[2][3] This technical guide
provides a comprehensive overview of the spectral characteristics of Disperse Blue 60,
detailing its chemical properties, absorption and emission profiles, and relevant experimental
protocols. This document aims to serve as a foundational resource for researchers employing
this dye in their studies.

Chemical and Physical Properties

Disperse Blue 60 is characterized by its anthraquinone core, a rigid and planar structure that
contributes to the dye's stability and lightfastness.[3][4] Electron-donating amino groups at the
1 and 4 positions of the anthraquinone skeleton are key to its color properties.

A notable discrepancy exists in some commercial literature, which incorrectly classifies
Disperse Blue 60 as a stilbene-based dye and reports red fluorescence. Chemical databases
and scientific literature consistently identify it as an anthraquinone derivative. The spectral data
presented herein are consistent with its classification as an anthraquinone dye.
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Table 1: Physicochemical Properties of Disperse Blue 60

Property Value Reference(s)
Cl Name Disperse Blue 60, C.I. 61104

CAS Number 12217-80-0

Molecular Formula C20H17N30s

Molecular Weight 379.37 g/mol

4,11-diamino-2-(3-
IUPAC Name methoxypropyl)naphtho([2,3-
flisoindole-1,3,5,10-tetrone

Appearance Blue-black powder

Soluble in acetone,
dimethylformamide, pyridine;
Solubilit
Y slightly soluble in alcohol;

insoluble in water.

Spectral Characteristics

The color of Disperse Blue 60 arises from its absorption of light in the visible region of the
electromagnetic spectrum, a characteristic dictated by its chemical structure.

UV-Visible Absorption

The primary absorption band of Disperse Blue 60 in the visible region is responsible for its
characteristic blue color. The wavelength of maximum absorption (Amax) has been reported to
be approximately 670 nm. This absorption is attributed to Tt — 11* electronic transitions within
the conjugated system of the anthraquinone core, influenced by the amino substituents.

Table 2: UV-Visible Absorption Data for Disperse Blue 60
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Parameter Value Notes Reference(s)

This value may exhibit
Amax ~670 nm slight shifts depending

on the solvent.

Typically in the order
Molar Extinction ) of 1 x 10* dm?3 mol~*
o Data not available o
Coefficient (g) cm~1 for similar

anthraquinone dyes.

Fluorescence Emission

While some commercial sources erroneously report red fluorescence at 590 nm, anthraquinone
dyes like Disperse Blue 60 are generally not known for strong fluorescence, and an emission
at a shorter wavelength than the absorption maximum (670 nm) would violate Stokes' Law.
Anthraquinone dyes can exhibit fluorescence, typically with a significant Stokes shift, but
specific emission data for Disperse Blue 60 is not readily available in the scientific literature.
Any fluorescence is expected to be weak and at a wavelength longer than 670 nm.

Solvatochromism

Solvatochromism is the phenomenon where the color of a substance changes with the polarity
of the solvent. This effect is due to differential solvation of the ground and excited states of the
dye molecule. For anthraquinone dyes, a bathochromic (red) shift in the absorption maximum is
often observed with increasing solvent polarity. While specific studies on the solvatochromism
of Disperse Blue 60 are not widely published, it is anticipated to exhibit such behavior.
Researchers should be aware that the absorption and emission spectra of Disperse Blue 60
can be influenced by the choice of solvent.

Experimental Protocols

The following are generalized protocols for the spectral characterization of Disperse Blue 60,
which should be optimized for specific instrumentation and experimental goals.

UV-Visible Spectroscopy
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This protocol outlines the steps to determine the absorption spectrum and molar extinction

coefficient of Disperse Blue 60.

Sample Preparation

Measurement

Calibrate the spectrophotometer
b with the blank solution.

the
UV-Visible range (e.g., 400-800 nm).

Data Analysis

Plot absorbance vs. wavelength Plot absorbance at Amax vs.
o 5
to determine Amax concentration (Beer's Law plot)

Click to download full resolution via product page

Caption: Workflow for UV-Visible Spectroscopy of Disperse Blue 60.

Fluorescence Spectroscopy

This protocol describes the general procedure for measuring the fluorescence emission

spectrum of Disperse Blue 60.

Sample Preparation Measurement

Prepare a dilute saluuon\ (Set the excitation wavelength Scan the emission spectrum \
of Disperse Blue 60 in a - at the Amax over a longer 1 range
suitable solvent. ) k (e.g., ~670 nm). (e.g., 680-850 nm). )

* Data Analysis

Prepare a blank solution > Measure the emission of the
(pure solvent). blank for background subtraction.

(subtract the blank spectrum Determine the wavelength Calculate the quantum yield (&)
{_from the sample spectrum. of maximum emission (\em). relative to a standard (optional).

Click to download full resolution via product page

Caption: Workflow for Fluorescence Spectroscopy of Disperse Blue 60.
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Potential Degradation Pathways

While primarily used in industrial applications, understanding the potential degradation of
Disperse Blue 60 is relevant for environmental and toxicological studies. The degradation of
anthraquinone dyes can occur through various mechanisms, often initiated by the cleavage of
the anthraquinone ring. Enzymatic degradation by microorganisms, for instance, can lead to
the breakdown of the chromophoric group.

Disperse Blue 60
(Anthraquinone Structure)

Ring Cleavage
Enzymatic/Photocatalytic)

Aromatic Intermediates
(e.g., phthalic acid derivatives,
substituted benzenes)

urther Oxidation

Mineralization
(CO2, H20, NH3)

Click to download full resolution via product page

Caption: Generalized Degradation Pathway for Anthraguinone Dyes.

Conclusion

Disperse Blue 60 is an anthraquinone-based dye with a characteristic absorption maximum
around 670 nm. This technical guide provides a consolidated overview of its known spectral
properties and outlines standardized experimental protocols for its characterization. It is crucial
for researchers to rely on verified chemical information and be aware of the erroneous
classification present in some commercial sources. The provided data and methodologies offer
a solid foundation for the application of Disperse Blue 60 in various scientific and research
contexts. Further investigation into its solvatochromic behavior and fluorescence quantum yield
would provide a more complete photophysical profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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